Cas no 2138415-98-0 (9H-carbazole-3-sulfonyl fluoride)

• Product Name: 9H-carbazole-3-sulfonyl fluoride
• CAS No: 2138415-98-0
• MF: C₁₂H₈FNO₂S
• MW: 249.260825157166
• CID: 6422721
• PubChem ID: 165459142
• Update Time: 2025-08-05

9H-carbazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138415-98-0
• EN300-727341
• 9H-carbazole-3-sulfonyl fluoride

• Inchi： 1S/C12H8FNO2S/c13-17(15,16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h1-7,14H
• InChI Key： UGFYUSURODTKHB-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C1C=CC=CC=1N2)(=O)(=O)F

Computed Properties

• Exact Mass: 249.02597783g/mol
• Monoisotopic Mass: 249.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.3Ų

Additional information on 9H-carbazole-3-sulfonyl fluoride

Introduction to 9H-carbazole-3-sulfonyl fluoride (CAS No. 2138415-98-0)

9H-carbazole-3-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2138415-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This heterocyclic compound features a carbazole core substituted with a sulfonyl fluoride group at the 3-position, making it a versatile intermediate in synthetic chemistry and a promising candidate for various applications.

The structural motif of 9H-carbazole-3-sulfonyl fluoride combines the aromatic stability of the carbazole ring with the reactivity of the sulfonyl fluoride moiety. The sulfonyl fluoride group is particularly noteworthy as it serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules. This characteristic has made 9H-carbazole-3-sulfonyl fluoride a valuable building block in medicinal chemistry, where it is often employed in the development of novel therapeutic agents.

In recent years, there has been growing interest in the applications of 9H-carbazole derivatives in pharmaceutical research. The carbazole scaffold is known for its biological activity and has been widely investigated for its potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of a sulfonyl fluoride group at the 3-position of the carbazole ring enhances its chemical diversity, allowing for tailored modifications that can optimize pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 9H-carbazole-3-sulfonyl fluoride is its role as a precursor in the synthesis of sulfonamides and other sulfur-containing heterocycles. These derivatives have shown promise in inhibiting enzymes and receptors involved in disease pathways. For instance, research has demonstrated that certain carbazole sulfonamides exhibit potent antimicrobial and anti-inflammatory activities. The sulfonyl fluoride group can be selectively converted into other functional groups, such as amides or carboxylic acids, facilitating further chemical manipulation.

The synthetic utility of 9H-carbazole-3-sulfonyl fluoride extends beyond pharmaceutical applications. In materials science, carbazole derivatives are increasingly being explored for their optoelectronic properties. The conjugated system of the carbazole ring contributes to its ability to absorb and emit light, making it suitable for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced materials. The presence of the sulfonyl fluoride group can further modify these properties, allowing for fine-tuning of electronic characteristics.

Recent advancements in synthetic methodologies have improved the accessibility of 9H-carbazole-3-sulfonyl fluoride, enabling larger-scale production and more efficient synthetic routes. These developments have opened up new possibilities for exploring its potential in various fields. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents onto the carbazole core, expanding the library of possible derivatives.

In the realm of drug discovery, 9H-carbazole-3-sulfonyl fluoride has been utilized as a key intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. Its structural flexibility allows for the design of molecules that can interact with biological targets with high specificity. This has led to several promising candidates entering preclinical development stages. The ability to modify both the carbazole ring and the sulfonyl fluoride group provides chemists with a powerful platform for generating structurally diverse compounds.

The role of 9H-carbazole-3-sulfonyl fluoride in medicinal chemistry is further underscored by its presence in several patents and scientific literature. Researchers have leveraged its unique properties to develop novel therapeutic strategies against challenging diseases. For example, derivatives of this compound have shown efficacy in preclinical models against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression.

From a chemical perspective, 9H-carbazole-3-sulfonyl fluoride exemplifies the importance of functional group diversity in medicinal chemistry. The sulfonyl fluoride moiety not only enhances reactivity but also influences solubility and metabolic stability, critical factors in drug design. By understanding how different substituents affect these properties, chemists can rationally design molecules with improved pharmacological profiles.

The future prospects for 9H-carbazole-3-sulfonyl fluoride are promising, with ongoing research exploring its potential applications in drug development and advanced materials. As synthetic techniques continue to evolve, new derivatives with enhanced properties are likely to be discovered, further expanding its utility. Collaborative efforts between academia and industry are essential to translate these findings into tangible advancements that benefit society.